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Compound of Interest

Compound Name: Cyclohexanecarboxaldehyde
CAS No.: 2043-61-0
Cat. No.: B041370

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of Cyclohexanecarboxaldehyde, a versatile aliphatic
aldehyde. Addressing the common query of its alternative names, such as
Hexahydrobenzaldehyde, this document delves into its chemical identity, synthesis protocols,
reactivity, and critical role as a building block in pharmaceutical and chemical manufacturing.

Chemical Identity and Nomenclature

Precise identification is paramount in research and development.
Cyclohexanecarboxaldehyde is known by several synonyms, which can lead to confusion if
not clearly defined. Its official IUPAC name is Cyclohexanecarbaldehyde.[1] The compound is
structurally an aliphatic aldehyde, consisting of a cyclohexane ring substituted with a formyl

group.[1]

To ensure unambiguous identification, a comprehensive list of its identifiers is provided below.
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Identifier Type Value

IUPAC Name cyclohexanecarbaldehyde[1]

Hexahydrobenzaldehyde, Formylcyclohexane,
Common Synonyms

Cyclohexanal[1][2][3]
CAS Number 2043-61-0[1][2][4]
PubChem CID 16275[1][2][4]
Molecular Formula C7H120[1][2][4]
Molecular Weight 112.17 g/mol [1][2][4]
InChl Key KVFDZFBHBWTVID-UHFFFAOY SA-N[1][4]
SMILES O=CcC1CCcCCC1[1][4]

Physicochemical and Spectroscopic Profile

Cyclohexanecarboxaldehyde is a colorless to light yellowish liquid with a distinct odor.[2][3][5]
It is air and light sensitive and should be stored under refrigerated conditions (2-8°C).[4][6][7] It
is slightly soluble in water but readily soluble in organic solvents like ether, alcohol, and
chloroform.[3][4][6]

Property Value Source

Clear colorless to faintly
Appearance _ L [2][6]1[7]
pink/yellowish liquid

Density 0.926 - 0.93 g/mL at 25 °C [2][4][6]
Boiling Point 161-163 °C [4115][6]
Melting Point 34-35°C [41[6]1[7]
Flash Point 40.56 °C (105 °F) [4][6][8]
Refractive Index (n20/D) 1.452 [61[71[8]

Spectroscopic Data:

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanecarboxaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanecarboxaldehyde
https://www.chemimpex.com/products/24451
https://cymitquimica.com/cas/2043-61-0/
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanecarboxaldehyde
https://www.chemimpex.com/products/24451
https://www.fishersci.com/shop/products/cyclohexanecarboxaldehyde-97-thermo-scientific/AAB2383714
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanecarboxaldehyde
https://www.chemimpex.com/products/24451
https://www.fishersci.com/shop/products/cyclohexanecarboxaldehyde-97-thermo-scientific/AAB2383714
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanecarboxaldehyde
https://www.chemimpex.com/products/24451
https://www.fishersci.com/shop/products/cyclohexanecarboxaldehyde-97-thermo-scientific/AAB2383714
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanecarboxaldehyde
https://www.chemimpex.com/products/24451
https://www.fishersci.com/shop/products/cyclohexanecarboxaldehyde-97-thermo-scientific/AAB2383714
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanecarboxaldehyde
https://www.fishersci.com/shop/products/cyclohexanecarboxaldehyde-97-thermo-scientific/AAB2383714
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanecarboxaldehyde
https://www.fishersci.com/shop/products/cyclohexanecarboxaldehyde-97-thermo-scientific/AAB2383714
https://www.benchchem.com/product/b041370/docs?utm_src=pdf-body#a-technical-guide-to-cyclohexanecarboxaldehyde-nomenclature-synthesis-and-applications
https://www.chemimpex.com/products/24451
https://cymitquimica.com/cas/2043-61-0/
https://m.chemicalbook.com/ProductMSDSDetailCB3133242_EN.htm
https://www.fishersci.com/shop/products/cyclohexanecarboxaldehyde-97-thermo-scientific/AAB2383714
https://m.chemicalbook.com/ProductChemicalPropertiesCB3133242_EN.htm
https://www.chembk.com/en/chem/Hexahydrobenzaldehyde
https://cymitquimica.com/cas/2043-61-0/
https://www.fishersci.com/shop/products/cyclohexanecarboxaldehyde-97-thermo-scientific/AAB2383714
https://m.chemicalbook.com/ProductChemicalPropertiesCB3133242_EN.htm
https://www.chemimpex.com/products/24451
https://m.chemicalbook.com/ProductChemicalPropertiesCB3133242_EN.htm
https://www.chembk.com/en/chem/Hexahydrobenzaldehyde
https://www.chemimpex.com/products/24451
https://www.fishersci.com/shop/products/cyclohexanecarboxaldehyde-97-thermo-scientific/AAB2383714
https://m.chemicalbook.com/ProductChemicalPropertiesCB3133242_EN.htm
https://www.fishersci.com/shop/products/cyclohexanecarboxaldehyde-97-thermo-scientific/AAB2383714
https://m.chemicalbook.com/ProductMSDSDetailCB3133242_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3133242_EN.htm
https://www.fishersci.com/shop/products/cyclohexanecarboxaldehyde-97-thermo-scientific/AAB2383714
https://m.chemicalbook.com/ProductChemicalPropertiesCB3133242_EN.htm
https://www.chembk.com/en/chem/Hexahydrobenzaldehyde
https://www.fishersci.com/shop/products/cyclohexanecarboxaldehyde-97-thermo-scientific/AAB2383714
https://m.chemicalbook.com/ProductChemicalPropertiesCB3133242_EN.htm
https://www.thegoodscentscompany.com/data/rw1232581.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB3133242_EN.htm
https://www.chembk.com/en/chem/Hexahydrobenzaldehyde
https://www.thegoodscentscompany.com/data/rw1232581.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041370?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 1H NMR: The proton NMR spectrum is characterized by a distinctive aldehyde proton signal
near 10 ppm. The remaining signals correspond to the protons on the cyclohexane ring.[9]

* IR Spectroscopy: The infrared spectrum prominently features a strong carbonyl (C=0)
stretching absorption band characteristic of aldehydes.[1][10]

e Mass Spectrometry: The mass spectrum provides key fragmentation patterns used for
structural confirmation.[1][10]

Synthesis Methodologies

The synthesis of Cyclohexanecarboxaldehyde can be achieved through several established
routes. The choice of method often depends on the available starting materials, desired scale,
and tolerance for specific reagents. Common strategies include the oxidation of the
corresponding primary alcohol (cyclohexylmethanol) and the hydroformylation of cyclohexene.
[11]

Protocol: Swern Oxidation of Cyclohexylmethanol

This method is a widely used, chromium-free oxidation that reliably converts primary alcohols
to aldehydes with minimal over-oxidation to the carboxylic acid.[12][13]

Causality: The Swern oxidation utilizes dimethyl sulfoxide (DMSQO) as the oxidant, which is
activated by an electrophile like oxalyl chloride.[14][15] The resulting intermediate reacts with
the alcohol to form an alkoxysulfonium ylide. A hindered, non-nucleophilic base, such as
triethylamine, then facilitates an intramolecular elimination to yield the aldehyde, dimethyl
sulfide, and triethylammonium salt.[14]

Swern Oxidation Workflow for Aldehyde Synthesis.

Step-by-Step Protocol:

e Setup: A flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer,
thermometer, and nitrogen inlet is charged with anhydrous dichloromethane (CH2Cl2) and
cooled to -78 °C using a dry ice/acetone bath.

o Activator Addition: Oxalyl chloride (2 equivalents) is added dropwise to the solvent.[15]
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o Oxidant Addition: Anhydrous DMSO (4 equivalents) is added slowly, ensuring the
temperature remains below -60 °C. The mixture is stirred for 30-60 minutes.[15]

o Substrate Addition: A solution of cyclohexylmethanol (1 equivalent) in CH2Clz is added
dropwise, maintaining the temperature at -78 °C. The reaction is stirred for 2 hours.[15]

» Elimination: Triethylamine (5 equivalents) is added, and the reaction mixture is allowed to
warm to room temperature.

e Workup & Purification: The reaction is quenched with water. The organic layer is separated,
washed sequentially with dilute HCI, saturated sodium bicarbonate, and brine. The organic
phase is then dried over anhydrous sodium sulfate, filtered, and concentrated under reduced
pressure. The crude product is purified by distillation to yield pure
Cyclohexanecarboxaldehyde.

Chemical Reactivity and Synthetic Utility

The aldehyde functional group in Cyclohexanecarboxaldehyde is a versatile handle for a
wide range of organic transformations, making it a valuable intermediate.

Reductive Amination

A cornerstone reaction for amine synthesis, reductive amination involves the reaction of the
aldehyde with a primary or secondary amine to form an imine (or iminium ion), which is then
reduced in situ to the corresponding amine.[16][17] This one-pot procedure is highly efficient for
creating C-N bonds.[17]

Causality: The reaction is typically performed under mildly acidic conditions to facilitate imine
formation. A selective reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)s) or
sodium cyanoborohydride (NaBHsCN), is used because it is mild enough not to reduce the
starting aldehyde but is reactive enough to reduce the intermediate iminium ion.[16][17][18]
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Other Key Reactions

o Oxidation: Can be readily oxidized to Cyclohexanecarboxylic acid, another important
synthetic intermediate.[19][20]

» Aldol and Condensation Reactions: The aldehyde can participate in aldol reactions with
enolates and other condensation reactions like the Horner-Wadsworth-Emmons reaction.[4]
[13]

¢ Nucleophilic Additions: It undergoes nucleophilic addition with Grignard reagents,
organolithium compounds, and cyanides to form secondary alcohols and cyanohydrins,
respectively.[21]

Applications in Research and Drug Development

Cyclohexanecarboxaldehyde serves as a crucial building block in the synthesis of
pharmaceuticals, agrochemicals, and fragrances.[2][3] Its cyclohexyl moiety is a common
structural motif in medicinal chemistry, often used to increase lipophilicity and modulate the
metabolic stability of drug candidates.
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Pharmaceutical Intermediates: The compound is a precursor for more complex molecules
and active pharmaceutical ingredients (APIs).[2][19][22] For instance, it is used in the
synthesis of propargylamines and in multi-component reactions to build heterocyclic
scaffolds like 4-aminoquinolines.[4][23]

Polymer Synthesis: It has been used in the synthesis of poly(vinyl cyclohexanal).[4]

Plant Growth Regulators: It is an intermediate in the production of certain plant growth
regulators.[7]

Safety and Handling

Cyclohexanecarboxaldehyde is a flammable liquid and vapor (GHS Category 3).[1][24] It

causes skin and serious eye irritation and may cause respiratory irritation.[1][5][24]

Handling: Use in a well-ventilated area or fume hood.[3][5] Employ spark-proof tools and
ground all equipment to prevent static discharge.[5][25] Wear appropriate personal protective
equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[5][25]

Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.
[5][25] Keep the container tightly closed under an inert atmosphere (e.g., nitrogen) as the
material is sensitive to air.[4][6][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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